Cas no 2227685-94-9 (N-{3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide)

• Product Name: N-{3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide
• CAS No: 2227685-94-9
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 5862196
• PubChem ID: 165693371
• Update Time: 2025-06-07

N-{3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide
• N-{3-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}acetamide
• 2227685-94-9
• EN300-1955407

• Inchi： 1S/C10H10F3NO2/c1-6(15)14-8-4-2-3-7(5-8)9(16)10(11,12)13/h2-5,9,16H,1H3,(H,14,15)/t9-/m1/s1
• InChI Key： DZCPSUSLXXLVQB-SECBINFHSA-N
• SMILES： FC([C@@H](C1C=CC=C(C=1)NC(C)=O)O)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.3Ų

Additional information on N-{3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide

N-{3-(1R)-2,2,2-Trifluoro-1-hydroxyethylphenyl}acetamide: An Overview of a Promising Compound

N-{3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide (CAS No. 2227685-94-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluoro and hydroxyethyl substituents, which confer distinct chemical and biological properties. The compound's structure and functional groups make it a promising candidate for various therapeutic applications, particularly in the areas of anti-inflammatory and analgesic treatments.

The trifluoro group in N-{3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide plays a crucial role in enhancing the compound's lipophilicity and metabolic stability. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, which can influence their binding affinity to biological targets. This feature is particularly advantageous in drug design, as it can improve the pharmacokinetic properties of the compound, such as its absorption, distribution, metabolism, and excretion (ADME) profile.

The hydroxyethyl substituent adds another layer of complexity to the molecule. Hydroxyl groups are known for their ability to form hydrogen bonds, which can enhance the compound's solubility and interactions with biological targets. This property is essential for ensuring that the compound can effectively reach its intended site of action within the body. Additionally, the presence of a hydroxyl group can also influence the compound's reactivity and stability, making it a valuable functional group in medicinal chemistry.

Recent studies have shown that N-{3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide exhibits potent anti-inflammatory effects. In vitro assays have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines are key mediators of inflammation and are involved in various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The ability of N-{3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide to modulate cytokine production suggests its potential as a therapeutic agent for these conditions.

In addition to its anti-inflammatory properties, N-{3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide has also shown promising analgesic effects. Preclinical studies using animal models have demonstrated that the compound can significantly reduce pain responses in both acute and chronic pain models. The mechanism underlying these effects is thought to involve the modulation of nociceptive pathways and the inhibition of pain-signaling molecules. These findings suggest that N-{3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide could be developed as a novel analgesic agent with fewer side effects compared to existing pain medications.

The pharmacokinetic profile of N-{3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide has been extensively studied to ensure its suitability for clinical development. In vitro and in vivo experiments have shown that the compound has favorable absorption properties and a reasonable half-life in plasma. These characteristics are important for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Additionally, preliminary toxicity studies have indicated that N-{3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide has a low toxicity profile at therapeutic doses.

One of the key challenges in developing N-{3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide as a therapeutic agent is optimizing its formulation for different routes of administration. Researchers are exploring various delivery methods, including oral formulations and topical applications, to maximize the compound's bioavailability and therapeutic efficacy. For example, encapsulating the compound in liposomes or nanoparticles can enhance its stability and target-specific delivery to inflamed tissues or pain sites.

Another area of active research is understanding the molecular mechanisms by which N-{3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide exerts its biological effects. Studies using advanced techniques such as molecular docking and molecular dynamics simulations have provided insights into how the compound interacts with specific protein targets involved in inflammation and pain signaling pathways. These findings are crucial for rational drug design and optimization.

Despite its promising potential, further research is needed to fully elucidate the safety and efficacy of N-{3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide in human subjects. Clinical trials are currently underway to evaluate the compound's performance in treating various inflammatory conditions and pain disorders. The results from these trials will provide valuable data on the compound's safety profile and therapeutic potential.

In conclusion, N-{3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide (CAS No. 227685-94-9) represents a promising candidate for developing new therapeutic agents targeting inflammation and pain. Its unique chemical structure confers favorable pharmacological properties that make it an attractive molecule for further investigation. As research continues to advance our understanding of this compound's mechanisms of action and clinical applications, it holds great potential to improve patient outcomes in various medical conditions.